2-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 2-[[2-(3,5-dimethylphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-11-7-12(2)9-13(8-11)22-10-16(19)18-15-6-4-3-5-14(15)17(20)21/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: KGJWNIZGWVSMQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=CC=C2C(=O)O)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

2-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as DPBA and is a derivative of benzoic acid. DPBA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Mechanism of Action

DPBA acts as a chelating agent, binding to metal ions through its carboxylic acid and phenolic hydroxyl groups. The resulting complex exhibits fluorescence, which can be used for detection purposes. DPBA can also form complexes with amino acids and proteins, which can be used for protein detection and quantification.
Biochemical and Physiological Effects
DPBA has been shown to exhibit low toxicity and has no reported adverse effects on human health. DPBA has been used in various biological assays, including cell viability assays, enzyme activity assays, and protein quantification assays. DPBA has also been used in imaging studies to detect metal ions and proteins in living cells.

Advantages and Limitations for Lab Experiments

DPBA has several advantages for lab experiments, including its high sensitivity and selectivity for metal ions and proteins. DPBA is also easy to synthesize and purify, making it a cost-effective option for research. However, DPBA has limitations, including its limited solubility in water and its sensitivity to pH changes.

Future Directions

DPBA has several potential future directions in scientific research. One potential direction is the development of DPBA-based fluorescent probes for detecting metal ions and proteins in living cells. Another potential direction is the use of DPBA in drug delivery systems, as DPBA can form complexes with drugs and release them in response to specific stimuli. DPBA can also be used in the development of biosensors for detecting metal ions and proteins in environmental samples. Overall, DPBA has significant potential for further research and development in various scientific fields.
Conclusion
In conclusion, DPBA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DPBA can be synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. DPBA has several potential future directions in scientific research, making it a promising compound for further study and development.

Synthesis Methods

DPBA can be synthesized using different methods, including the reaction of 2-aminobenzoic acid with 3,5-dimethylphenol in the presence of acetic anhydride and an acid catalyst. Another method involves the reaction of 2-chlorobenzoic acid with 3,5-dimethylphenol in the presence of a base. The resulting DPBA can be purified using column chromatography or recrystallization.

Scientific Research Applications

DPBA has been extensively studied for its potential applications in various research fields. One of the primary applications of DPBA is in the development of fluorescent probes. DPBA can be used as a fluorescent probe for detecting metal ions, such as copper, zinc, and iron. DPBA can also be used as a fluorescent probe for detecting amino acids and proteins.